![molecular formula C17H18F3N3O B279788 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide](/img/structure/B279788.png)
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide
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Overview
Description
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide, also known as CTAP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide acts as a selective antagonist of the mu-opioid receptor, which is a G protein-coupled receptor that is involved in the regulation of pain, reward, and addiction. This compound binds to the mu-opioid receptor and blocks the activation of downstream signaling pathways, resulting in a reduction in the effects of opioids such as morphine and heroin.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to reduce the rewarding effects of opioids and prevent the development of opioid tolerance and dependence. This compound has been shown to have a low toxicity profile and does not produce significant side effects.
Advantages and Limitations for Lab Experiments
One advantage of 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide is its selectivity for the mu-opioid receptor, which allows for the study of specific opioid pathways without affecting other neurotransmitter systems. However, this compound is a relatively new compound and its pharmacokinetics and pharmacodynamics are not fully understood. Additionally, the cost of synthesizing this compound can be a limitation for some research labs.
Future Directions
There are several future directions for 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide research, including the development of more efficient synthesis methods, the study of its pharmacokinetics and pharmacodynamics, and the investigation of its potential therapeutic applications in other fields such as cancer and inflammation. This compound may also be used as a tool for studying the role of the mu-opioid receptor in various physiological and pathological processes.
Synthesis Methods
The synthesis of 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide involves a multistep process that starts with the reaction of 2,3-dimethylbenzoyl chloride with cyclopropylamine to form 2,3-dimethyl-N-cyclopropylbenzamide. This intermediate compound is then reacted with trifluoroacetic acid to form 2,3-dimethyl-N-cyclopropyl-5-trifluoromethylbenzamide. The final step involves the reaction of this compound with 5-amino-1H-pyrazole-4-carboxamide to form this compound.
Scientific Research Applications
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pain management, and addiction. It has been found to act as a selective antagonist of the mu-opioid receptor, which is involved in the regulation of pain, reward, and addiction. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Properties
Molecular Formula |
C17H18F3N3O |
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Molecular Weight |
337.34 g/mol |
IUPAC Name |
2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(2,3-dimethylphenyl)acetamide |
InChI |
InChI=1S/C17H18F3N3O/c1-10-4-3-5-13(11(10)2)21-16(24)9-23-14(12-6-7-12)8-15(22-23)17(18,19)20/h3-5,8,12H,6-7,9H2,1-2H3,(H,21,24) |
InChI Key |
KKYXKLJAXOBYRQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2C(=CC(=N2)C(F)(F)F)C3CC3)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2C(=CC(=N2)C(F)(F)F)C3CC3)C |
Origin of Product |
United States |
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